Cas no 2228737-85-5 (1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine
• CAS No: 2228737-85-5
• MF: C₈H₁₆F₂N₂
• MW: 178.222848892212
• CID: 6093629
• PubChem ID: 165717186
• Update Time: 2025-05-20

1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine
• 2228737-85-5
• EN300-1969789
• 1-[2-(dimethylamino)ethyl]-3,3-difluorocyclobutan-1-amine

• Inchi： 1S/C8H16F2N2/c1-12(2)4-3-7(11)5-8(9,10)6-7/h3-6,11H2,1-2H3
• InChI Key： VHLMMNZNGMXSEA-UHFFFAOYSA-N
• SMILES： FC1(CC(CCN(C)C)(C1)N)F

Computed Properties

• Exact Mass: 178.12815484g/mol
• Monoisotopic Mass: 178.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine

Introduction to 1-2-(Dimethylamino)ethyl-3,3-Difluorocyclobutan-1-Amine (CAS No. 2228737-85-5)

1-2-(Dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine, with the CAS number 2228737-85-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclobutane ring with two fluorine atoms and a dimethylaminoethyl substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of 1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine is particularly noteworthy due to its combination of fluorine atoms and a dimethylamino group. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. The dimethylamino group, on the other hand, can influence the compound's interaction with biological targets, potentially enhancing its efficacy or selectivity.

Recent studies have explored the potential applications of 1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine in various therapeutic areas. One notable area of interest is its potential as a modulator of ion channels and receptors. Research has shown that compounds with similar structural features can interact with specific ion channels, such as sodium and potassium channels, which are involved in a wide range of physiological processes. This interaction could have implications for the treatment of neurological disorders, cardiovascular diseases, and other conditions.

In addition to its potential as an ion channel modulator, 1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine has also been investigated for its effects on neurotransmitter systems. Preliminary studies suggest that it may have affinity for certain neurotransmitter receptors, such as serotonin and dopamine receptors. These findings are particularly relevant given the importance of these neurotransmitters in mood regulation and cognitive function. Further research is needed to elucidate the specific mechanisms by which this compound interacts with these receptors and to determine its potential therapeutic benefits.

The synthesis of 1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine has been optimized using modern synthetic techniques. One common approach involves the reaction of a 3,3-difluorocyclobutyl halide with a dimethylaminoethyl nucleophile. This method allows for high yields and good purity, making it suitable for large-scale production. The synthetic route also provides opportunities for structural modifications, which can be used to fine-tune the compound's properties and optimize its pharmacological profile.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine. While preclinical studies have shown promising results, further investigation is needed to confirm these findings in human subjects. Clinical trials will assess various parameters such as pharmacokinetics, pharmacodynamics, safety profiles, and therapeutic outcomes. These trials will also help identify any potential side effects or contraindications associated with the compound.

In conclusion, 1-2-(dimethylamino)ethyl-3,3-difluorocyclobutan-1-amine (CAS No. 2228737-85-5) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic applications make it an exciting area of study. Ongoing research will continue to explore its biological activities and optimize its use in various medical contexts.